Cas no 83465-05-8 (1alpha-Hydroxy vitamin D4)

• Product Name: 1alpha-Hydroxy vitamin D4
• CAS No: 83465-05-8
• MF: C₂₈H₄₆O₂
• MW: 414.663649082184
• CID: 6783584
• PubChem ID: 146157175
• Update Time: 2025-07-21

1alpha-Hydroxy vitamin D4 Chemical and Physical Properties

Names and Identifiers

• 143032-85-3
• 83465-05-8
• 1alpha-Hydroxy vitamin D4
• (1R,3S,E)-5-(2-((1R,3aS,7aR,E)-1-((2R,5S)-5,6-Dimethylheptan-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol

• Inchi： 1S/C28H46O2/c1-18(2)19(3)9-10-20(4)25-13-14-26-22(8-7-15-28(25,26)6)11-12-23-16-24(29)17-27(30)21(23)5/h11-12,18-20,24-27,29-30H,5,7-10,13-17H2,1-4,6H3/t19?,20?,24?,25?,26?,27?,28-/m1/s1
• InChI Key： NEETXMRNUNEBRH-XXZMWSRPSA-N
• SMILES： OC1CC(C(=C)C(C1)=CC=C1CCC[C@@]2(C)C1CCC2C(C)CCC(C)C(C)C)O

Computed Properties

• Exact Mass: 414.349780706g/mol
• Monoisotopic Mass: 414.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 7.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 1alpha-Hydroxy vitamin D4

Introduction to 1alpha-Hydroxy vitamin D4 (CAS No. 83465-05-8)

The compound 1alpha-Hydroxy vitamin D4, with the chemical identifier CAS No. 83465-05-8, is a synthetic derivative of vitamin D4, a secosteroid that plays a crucial role in maintaining physiological functions, particularly in calcium and phosphate metabolism. This compound is widely recognized for its enhanced bioavailability and potency compared to its natural counterpart, making it a valuable intermediate in pharmaceutical research and development.

1alpha-Hydroxy vitamin D4 is primarily utilized as a prodrug, which means it undergoes metabolic conversion in the body to produce the active form of vitamin D. This metabolic activation occurs primarily in the liver, where the compound is hydroxylated at the 1alpha position, yielding the active metabolite, 1alpha,25-dihydroxyvitamin D4. This active form then interacts with vitamin D receptors (VDRs) throughout the body to regulate various biological processes.

The significance of 1alpha-Hydroxy vitamin D4 in modern medicine has been underscored by recent advancements in understanding its therapeutic applications. Studies have demonstrated its potential in treating conditions related to bone health, such as osteoporosis and rickets. The compound's ability to enhance calcium absorption in the intestines and promote bone mineralization has made it a cornerstone in the management of metabolic bone diseases.

Moreover, emerging research suggests that 1alpha-Hydroxy vitamin D4 may have broader therapeutic implications beyond bone health. Investigations have explored its role in modulating immune function, potentially making it a candidate for treating autoimmune disorders and infections. The compound's immunomodulatory effects are attributed to its interaction with immune cells and its ability to influence cytokine production.

In clinical trials, 1alpha-Hydroxy vitamin D4 has been evaluated for its efficacy in improving muscle strength and reducing falls among elderly patients with vitamin D deficiency. The results have been promising, indicating that this compound can significantly enhance mobility and quality of life in this vulnerable population. Additionally, studies have examined its potential benefits in managing chronic kidney disease (CKD), where vitamin D metabolism is often impaired.

The pharmacokinetics of 1alpha-Hydroxy vitamin D4 have been extensively studied to optimize its therapeutic use. Unlike natural vitamin D3, which requires activation through two hydroxylations, 1alpha-Hydroxy vitamin D4 undergoes only one hydroxylation step, making it more efficient in achieving therapeutic levels faster. This characteristic has led to its adoption in formulations designed for rapid onset of action.

Recent advances in drug delivery systems have further enhanced the utility of 1alpha-Hydroxy vitamin D4. Nanoparticle-based formulations and lipid-based carriers have been developed to improve bioavailability and target specificity, ensuring that the compound reaches its intended site of action more effectively. These innovations are particularly relevant for patients who require long-term supplementation or have poor oral absorption.

The safety profile of 1alpha-Hydroxy vitamin D4 has been carefully evaluated through preclinical and clinical studies. While generally well-tolerated at recommended doses, excessive intake can lead to hypercalcemia and hyperphosphatemia. Therefore, careful monitoring of blood levels is essential when using this compound therapeutically. Regulatory agencies have established guidelines to ensure safe usage based on these findings.

Future research directions for 1alpha-Hydroxy vitamin D4 include exploring its potential role in cancer prevention and treatment. Preliminary studies have suggested that this compound may inhibit tumor growth by modulating cell proliferation and inducing apoptosis. Additionally, investigations into its effects on cardiovascular health are underway, with early findings indicating possible benefits in reducing inflammation and improving endothelial function.

The synthesis of 1alpha-Hydroxy vitamin D4 involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as enzymatic hydroxylation and chiral resolution are employed to produce enantiomerically pure forms of the compound. These methods are critical for ensuring that the final product meets pharmaceutical standards and exhibits consistent biological activity.

In conclusion, 1alpha-Hydroxy vitamin D4 (CAS No. 83465-05-8) is a vital therapeutic agent with significant implications for human health. Its enhanced bioactivity, improved pharmacokinetics, and diverse clinical applications make it a cornerstone in modern medicine. As research continues to uncover new therapeutic uses for this compound, its importance is likely to grow even further.